Cas no 378216-52-5 (7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 378216-52-5
• MF: C₂₄H₂₆N₆O₂
• MW: 430.502244472504
• CID: 5989148
• PubChem ID: 983259
• Update Time: 2025-07-10

7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(phenylmethyl)-8-[4-(phenylmethyl)-1-piperazinyl]-
• AKOS001368891
• Z238920988
• AKOS005488297
• 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methylpurine-2,6-dione
• F0886-0118
• SR-01000481378
• 378216-52-5
• SR-01000481378-1
• Oprea1_543996
• 7-BENZYL-8-(4-BENZYL-1-PIPERAZINYL)-3-METHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONE

• Inchi： 1S/C24H26N6O2/c1-27-21-20(22(31)26-24(27)32)30(17-19-10-6-3-7-11-19)23(25-21)29-14-12-28(13-15-29)16-18-8-4-2-5-9-18/h2-11H,12-17H2,1H3,(H,26,31,32)
• InChI Key： XXVHILYYUKKFFX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 430.21172409g/mol
• Monoisotopic Mass: 430.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 7-Benzyl-8-(4-Benzylpiperazin-1-yl)-3-Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 378216-52-5)

The compound 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 378216-52-5) is a structurally complex purine derivative with significant potential in pharmaceutical research. Its unique molecular framework, featuring a benzylpiperazine moiety and a methyl-substituted purine core, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules targeting neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in purine-based compounds due to their diverse biological activities. The presence of both benzyl and piperazine groups in this molecule enhances its lipophilicity and bioavailability, making it a promising candidate for further investigation. Current trends in medicinal chemistry emphasize the importance of such hybrid structures, which combine privileged pharmacophores to achieve improved therapeutic profiles.

The synthesis of CAS 378216-52-5 involves multi-step organic transformations, typically starting from xanthine derivatives. Key reactions include N-alkylation at the 7-position and nucleophilic substitution at the 8-position to introduce the benzylpiperazine moiety. These synthetic strategies align with modern green chemistry principles, as researchers increasingly focus on atom-economical and environmentally benign protocols. The compound's crystalline nature facilitates characterization by X-ray diffraction, providing valuable structural insights for structure-activity relationship (SAR) studies.

From a pharmacological perspective, the 2,6-dione functionality in this molecule suggests potential interactions with various enzyme systems. Computational modeling studies indicate possible affinity for adenosine receptors and phosphodiesterase enzymes, which are hot topics in current drug development for cognitive enhancement and cardiovascular diseases. However, comprehensive biological evaluation data remains limited, highlighting an important research gap that warrants further exploration.

The physicochemical properties of 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methylpurine-2,6-dione demonstrate favorable characteristics for central nervous system (CNS) penetration. Its moderate logP value and molecular weight below 500 Da comply with Lipinski's rule of five, suggesting good drug-likeness. These attributes make it particularly relevant in the context of blood-brain barrier permeability, a critical consideration in developing neuroactive compounds.

In the broader context of heterocyclic chemistry, this compound represents an interesting example of purine-piperazine hybrids, a class gaining prominence in recent medicinal chemistry literature. The combination of these structural elements may offer synergistic effects, potentially leading to improved target selectivity and reduced off-target activities compared to simpler analogs.

Analytical characterization of CAS 378216-52-5 typically employs advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure purity assessment and structural confirmation, which are crucial for reliable biological evaluation. Recent advancements in analytical technology have significantly improved the characterization of such complex molecules.

While not currently marketed as an active pharmaceutical ingredient, this compound serves as an important research chemical for academic and industrial laboratories. Its structural features make it valuable for exploring new chemical space in drug discovery programs, particularly those focused on GPCR targets and kinase inhibition. The growing demand for novel molecular entities in these target classes underscores the compound's potential significance.

From a safety perspective, standard laboratory precautions should be observed when handling this material, including proper personal protective equipment and adequate ventilation. Although not classified as hazardous under current regulations, prudent handling practices are recommended for all research chemicals. Material safety data sheets should be consulted prior to experimental work.

The future research directions for this compound may include detailed pharmacokinetic studies, metabolic stability assessment, and target identification using modern proteomic approaches. Such investigations would provide crucial data for evaluating its potential as a lead compound in various therapeutic areas. The integration of artificial intelligence in drug discovery may further accelerate the exploration of this chemical space.

In conclusion, 7-benzyl-8-(4-benzylpiperazin-1-yl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents an intriguing case study in modern medicinal chemistry. Its complex structure and potential biological relevance make it a valuable subject for ongoing research, particularly in the context of developing innovative therapeutic agents. As the pharmaceutical industry continues to seek novel chemical entities, compounds like this will likely play increasingly important roles in drug discovery pipelines.